Cas no 1227606-40-7 (5-Methoxy-6-phenylpyridine-2-acetonitrile)

• Product Name: 5-Methoxy-6-phenylpyridine-2-acetonitrile
• CAS No: 1227606-40-7
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 4913640
• Update Time: 2025-08-02

5-Methoxy-6-phenylpyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-6-phenylpyridine-2-acetonitrile
• 5-Methoxy-6-phenylpyridine-2-acetonitrile

• Inchi： 1S/C14H12N2O/c1-17-13-8-7-12(9-10-15)16-14(13)11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key： VHXCAGFESFXSAK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(CC#N)N=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 5-Methoxy-6-phenylpyridine-2-acetonitrile

Comprehensive Overview of 5-Methoxy-6-phenylpyridine-2-acetonitrile (CAS No. 1227606-40-7)

5-Methoxy-6-phenylpyridine-2-acetonitrile (CAS No. 1227606-40-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-substituted pyridine derivative is characterized by its unique molecular structure, combining a methoxy group at the 5-position and a phenyl ring at the 6-position of the pyridine core. Its acetonitrile moiety enhances reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's CAS number 1227606-40-7 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Researchers often search for "5-Methoxy-6-phenylpyridine-2-acetonitrile synthesis" or "CAS 1227606-40-7 applications," reflecting its relevance in drug discovery and material science. Recent trends highlight its potential in developing kinase inhibitors and fluorescence probes, aligning with the growing demand for targeted therapies and diagnostic tools.

From a structural perspective, the pyridine-acetonitrile scaffold offers versatile functionalization opportunities. The methoxy group influences electron density, while the phenyl ring contributes to lipophilicity—a combination explored in optimizing bioavailability and binding affinity. Such properties are frequently discussed in forums focusing on "heterocyclic compound design" or "small-molecule modulators," underscoring its interdisciplinary appeal.

In analytical chemistry, 5-Methoxy-6-phenylpyridine-2-acetonitrile is often analyzed via HPLC or LC-MS, with queries like "CAS 1227606-40-7 purity analysis" being common. Its stability under various pH conditions makes it suitable for high-throughput screening assays, a hotspot in AI-driven drug discovery. Notably, its nitrile group can undergo selective transformations, enabling the creation of amides or carboxylic acids—key motifs in medicinal chemistry.

Environmental and safety profiles of CAS 1227606-40-7 are also frequently queried. While not classified as hazardous, proper handling protocols are emphasized in SDS documents. The compound's low ecotoxicity aligns with green chemistry principles, resonating with searches for "sustainable synthetic intermediates."

Market-wise, 5-Methoxy-6-phenylpyridine-2-acetonitrile is supplied by specialized manufacturers catering to R&D sectors. Keywords like "buy CAS 1227606-40-7" or "custom pyridine derivatives" reflect procurement needs. Its pricing is influenced by scalability challenges, a topic often debated in "cost-effective organic synthesis" discussions.

Future directions may explore its role in photocatalysis or metal-organic frameworks (MOFs), areas gaining traction in materials science. As AI accelerates molecular design, compounds like 1227606-40-7 will remain pivotal in bridging computational predictions with laboratory validation.